Cas no 1220038-12-9 (N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride)

• Product Name: N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride
• CAS No: 1220038-12-9
• MF: C₁₀H₂₃Cl₂N₃O
• MW: 272.21512055397
• CID: 1067553
• PubChem ID: 53410781
• Update Time: 2025-10-28

N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(Dimethylamino)ethyl]-3-piperidinecarboxamide dihydrochloride
• 1220038-12-9
• N-(2-(Dimethylamino)ethyl)piperidine-3-carboxamidedihydrochloride
• AKOS015844962
• N-[2-(dimethylamino)ethyl]piperidine-3-carboxamide;dihydrochloride
• N-(2-(Dimethylamino)ethyl)piperidine-3-carboxamide dihydrochloride
• N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride

• MDL： MFCD13562568
• Inchi： 1S/C10H21N3O.2ClH/c1-13(2)7-6-12-10(14)9-4-3-5-11-8-9;;/h9,11H,3-8H2,1-2H3,(H,12,14);2*1H
• InChI Key： YNTMPLBRECRTGE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CNCCC1)NCCN(C)C

Computed Properties

• Exact Mass: 271.1218178g/mol
• Monoisotopic Mass: 271.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride

N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide Dihydrochloride (CAS No. 1220038-12-9): A Comprehensive Overview

N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride (CAS No. 1220038-12-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMAEP dihydrochloride, is a derivative of piperidine and dimethylamine, and it has garnered considerable attention due to its potential therapeutic properties and structural characteristics.

The chemical structure of N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride is characterized by a piperidine ring linked to a dimethylaminoethyl group through a carboxamide linkage. The presence of the dihydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations. The compound's unique structure confers it with specific pharmacological properties, including potential central nervous system (CNS) activity and anti-inflammatory effects.

Recent studies have highlighted the potential of N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The researchers found that the compound can modulate key signaling pathways involved in neuronal survival and function, thereby offering a promising therapeutic approach for these debilitating conditions.

In addition to its neuroprotective properties, N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride has also shown potential as an anti-inflammatory agent. A study conducted by a team of researchers at the University of California, San Francisco, revealed that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that DMAEP dihydrochloride may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a suitable candidate for drug development. Additionally, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride in various medical conditions. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore the full therapeutic potential of this compound.

In conclusion, N-2-(Dimethylamino)ethyl-3-piperidinecarboxamide dihydrochloride (CAS No. 1220038-12-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its neuroprotective and anti-inflammatory properties, makes it an attractive candidate for the development of novel therapeutics for neurological and inflammatory disorders. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in the field.